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Compound of Interest

Compound Name:
(S)-2-Aminopent-4-enoic acid

hydrochloride

Cat. No.: B612984 Get Quote

An In-depth Technical Guide to (S)-2-Aminopent-4-enoic Acid Hydrochloride: Molecular

Properties and Characterization

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of novel compounds is paramount. This guide provides a

focused analysis of (S)-2-Aminopent-4-enoic acid hydrochloride, a chiral amino acid

derivative with significant potential in synthetic and medicinal chemistry.

Core Molecular Data
The fundamental molecular attributes of (S)-2-Aminopent-4-enoic acid and its hydrochloride

salt are summarized below. The hydrochloride form enhances the compound's stability and

solubility in aqueous media, a crucial factor for many biological and chemical applications.

Chemical Entity Molecular Formula Molecular Weight ( g/mol )

(S)-2-Aminopent-4-enoic acid C5H9NO2[1][2][3][4][5] 115.13[1][3][4][5]

(S)-2-Aminopent-4-enoic acid

hydrochloride
C5H10ClNO2[6][7] 151.59[6][7]
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Experimental Determination of Molecular Formula
and Weight
The empirical and molecular formulas, along with the precise molecular weight, are critical

parameters determined through a combination of elemental analysis and mass spectrometry.

Elemental Analysis Protocol
Objective: To determine the empirical formula by quantifying the percentage composition of

carbon, hydrogen, nitrogen, chlorine, and oxygen.

Methodology:

Sample Preparation: A precisely weighed sample of (S)-2-Aminopent-4-enoic acid
hydrochloride (typically 1-3 mg) is combusted in a furnace at approximately 900-1200 °C.

Combustion: The combustion process converts carbon to carbon dioxide (CO2), hydrogen to

water (H2O), and nitrogen to nitrogen gas (N2) or its oxides, which are subsequently

reduced back to N2.

Gas Chromatography Separation: The resulting gaseous products are passed through a gas

chromatography column to separate them.

Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

Halogen and Oxygen Analysis: Chlorine is determined by titration or ion chromatography

after combustion and absorption in a suitable solution. Oxygen is typically determined by

pyrolysis in a furnace with a carbon catalyst, converting oxygen to carbon monoxide (CO),

which is then quantified.

Calculation: The percentage of each element is used to calculate the simplest whole-number

ratio of atoms, yielding the empirical formula.

Mass Spectrometry Protocol
Objective: To determine the precise molecular weight and confirm the molecular formula.

Methodology:
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Ionization: A dilute solution of the sample is introduced into a high-resolution mass

spectrometer. Electrospray ionization (ESI) is a common technique for polar molecules like

amino acids.

Mass Analysis: The ionized molecules (molecular ions) are accelerated into a mass analyzer

(e.g., Time-of-Flight or Orbitrap). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak with the highest m/z value typically corresponds to the

molecular ion [M+H]+. The high-resolution instrument provides a highly accurate mass

measurement, which can be used to confirm the molecular formula by comparing the

experimental mass to the theoretical mass calculated for the proposed formula.

Workflow and Pathway Visualizations
To further elucidate the processes involved in characterizing (S)-2-Aminopent-4-enoic acid
hydrochloride, the following diagrams illustrate the logical workflow for its analysis.
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Determination of Molecular Formula

Sample of (S)-2-Aminopent-4-enoic acid HCl

Elemental Analysis

Mass Percentages of C, H, N, Cl, O

Calculation of Simplest Atom Ratio

Empirical Formula

Click to download full resolution via product page

Caption: Workflow for Empirical Formula Determination.
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Determination of Molecular Weight

Sample of (S)-2-Aminopent-4-enoic acid HCl

High-Resolution Mass Spectrometry
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Caption: Workflow for Molecular Weight Determination.
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Confirmation of Molecular Formula

Empirical Formula

Comparison

Precise Molecular Weight

Confirmed Molecular Formula

Click to download full resolution via product page

Caption: Logical Relationship for Molecular Formula Confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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